molecular formula C28H21NO4 B8348123 4'-((((9H-Fluoren-9-YL)methoxy)carbonyl)amino)-[1,1'-biphenyl]-3-carboxylic acid CAS No. 215248-48-9

4'-((((9H-Fluoren-9-YL)methoxy)carbonyl)amino)-[1,1'-biphenyl]-3-carboxylic acid

Cat. No.: B8348123
CAS No.: 215248-48-9
M. Wt: 435.5 g/mol
InChI Key: ZGUXCSIZYLVPLR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4'-((((9H-Fluoren-9-YL)methoxy)carbonyl)amino)-[1,1'-biphenyl]-3-carboxylic acid is a useful research compound. Its molecular formula is C28H21NO4 and its molecular weight is 435.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

215248-48-9

Molecular Formula

C28H21NO4

Molecular Weight

435.5 g/mol

IUPAC Name

3-[4-(9H-fluoren-9-ylmethoxycarbonylamino)phenyl]benzoic acid

InChI

InChI=1S/C28H21NO4/c30-27(31)20-7-5-6-19(16-20)18-12-14-21(15-13-18)29-28(32)33-17-26-24-10-3-1-8-22(24)23-9-2-4-11-25(23)26/h1-16,26H,17H2,(H,29,32)(H,30,31)

InChI Key

ZGUXCSIZYLVPLR-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC4=CC=C(C=C4)C5=CC(=CC=C5)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Cool a mixture of 4′-aminobiphenyl-3-carboxylic acid (Preparation C, Step 4) (7.46 g, (35 mmol) and Na2CO3 (9.3 g, 87.7 mmol) in H2O /dioxane (2:1, 300 mL) to ˜5° C. Add Fmoc-Cl (9.05 g, 35 mmol), and stir the mixture at ice bath temperature for 4 hours. Allow reaction mixture to warm to room temperature and stir for 24 hours. Pour into ice water, and acidify with aqueous HCl. Collect the precipitate, wash with water, and dry in vacuo. Recrystallize from EtOAc to give the title compound, m.p. 270.5-272° C. HPLC; FAB MS m/z 436 [M+H]+.
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